Cas no 56599-02-1 ( )

• Product name: &nbsp
• CAS No: 56599-02-1
• MF: C₂₁H₂₅NO₄
• MW: 355.4275
• CID: 945608
• PubChem ID: 12237529

  Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(dibenzylamino)propanedioate,hydrochloride
• [BIS(PHENYLMETHYL)AMINO]PROPANEDIOIC ACID, HYDROCHLORIDE
• NSC251544
• NSC-251544
• AGN-PC-0NI70J
• DTXSID00481815
• 56599-02-1
• DS-010776
• diethyl 2-(dibenzylamino)propanedioate
•  

• Inchi： InChI=1S/C21H25NO4.ClH/c1-3-25-20(23)19(21(24)26-4-2)22(15-17-11-7-5-8-12-17)16-18-13-9-6-10-14-18;/h5-14,19H,3-4,15-16H2,1-2H3;1H
• InChI Key： OLVJNNRMBVDPSA-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(C(=O)OCC)N(CC1=CC=CC=C1)CC2=CC=CC=C2.Cl

Computed Properties

• Exact Mass: 355.17845
• Monoisotopic Mass: 391.155036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.135
• Boiling Point: 443.5°C at 760 mmHg
• Flash Point: 222°C
• Refractive Index: 1.551
• PSA: 55.84
• LogP: 3.98560